molecular formula C14H13O4P B8554144 Phosphonic acid, [(4-benzoylphenyl)methyl]- CAS No. 114496-48-9

Phosphonic acid, [(4-benzoylphenyl)methyl]-

Cat. No.: B8554144
CAS No.: 114496-48-9
M. Wt: 276.22 g/mol
InChI Key: AULNTBIQRMMWHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phosphonic acid, [(4-benzoylphenyl)methyl]- is a useful research compound. Its molecular formula is C14H13O4P and its molecular weight is 276.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phosphonic acid, [(4-benzoylphenyl)methyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phosphonic acid, [(4-benzoylphenyl)methyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

114496-48-9

Molecular Formula

C14H13O4P

Molecular Weight

276.22 g/mol

IUPAC Name

(4-benzoylphenyl)methylphosphonic acid

InChI

InChI=1S/C14H13O4P/c15-14(12-4-2-1-3-5-12)13-8-6-11(7-9-13)10-19(16,17)18/h1-9H,10H2,(H2,16,17,18)

InChI Key

AULNTBIQRMMWHU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)CP(=O)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4.8 g of 4-benzoylbenzyl bromide and triethylphosphite was heated at 125° C. for 0.5 hours and cooled to room temperature. The resulting oil was purified by flash chromatography (70% ethyl acetate/hexanes) to afford 3.2 g of diethyl 4-benzoylbenzylphosphonic acid, as an oil. A mixture of 3.2 g (9.6 mmol) of diethyl 4-benzoylbenzylphosphonic acid and 40 ml of concentrated hydrochloric acid was refluxed for 7 hours and cooled to room temperature. The two phase mixture was partitioned between 125 ml of water and 400 ml of EtOAc, the EtOAc layer was dried over Na2SO4, filtered and evaporated to give 0.7 g of product; m.p. 172°-175° C.
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

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